3-Amino-1-cyclopropyl-3-methylbutan-1-one

• Molecular Formula: C8H15NO
• Molecular Weight: 141.21 g/mol
• IUPAC Name: 3-amino-1-cyclopropyl-3-methylbutan-1-one
• InChI: InChI=1S/C8H15NO/c1-8(2,9)5-7(10)6-3-4-6/h6H,3-5,9H2,1-2H3
• InChI Key: XMAWEZUPQYABRJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC(=O)C1CC1)N

Description

3-Amino-1-cyclopropyl-3-methylbutan-1-one is a bicyclic ketone derivative featuring a cyclopropyl ring and a branched alkyl chain with an amino substituent. Its molecular structure combines rigidity from the cyclopropane ring with the reactivity of a ketone and a primary amine. The cyclopropyl group may confer metabolic stability and enhanced binding affinity in pharmaceutical contexts, while the amino and ketone functionalities suggest utility in synthesis or catalysis .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Amino-1-cyclopropyl-3-methylbutan-1-one typically involves the reaction of cyclopropylmethyl ketone with an appropriate amine under controlled conditions. One common method includes the use of cyclopropylmethyl ketone and methylamine in the presence of a catalyst such as palladium on carbon . The reaction is carried out under an inert atmosphere at elevated temperatures to yield the desired product .

Industrial Production Methods: In industrial settings, the production of 3-Amino-1-cyclopropyl-3-methylbutan-1-one may involve large-scale batch or continuous flow processes. These methods often utilize automated systems to ensure precise control over reaction parameters, such as temperature, pressure, and reactant concentrations, to achieve high yields and purity .

Chemical Reactions Analysis

Types of Reactions: 3-Amino-1-cyclopropyl-3-methylbutan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include and .

Reduction: Reducing agents such as or are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be employed for substitution reactions.

Major Products:

Oxidation: Formation of oxo derivatives.

Reduction: Formation of alcohol derivatives.

Substitution: Formation of substituted amines or amides.

Scientific Research Applications

3-Amino-1-cyclopropyl-3-methylbutan-1-one has a wide range of applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Explored for its potential therapeutic properties, such as anti-inflammatory and antimicrobial effects.

Industry: Utilized in the development of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 3-Amino-1-cyclopropyl-3-methylbutan-1-one involves its interaction with specific molecular targets and pathways. The compound’s amino group can form hydrogen bonds with biological macromolecules, while the cyclopropyl ring and ketone group contribute to its binding affinity and specificity. These interactions can modulate the activity of enzymes, receptors, and other proteins, leading to various biological effects .

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

The following table summarizes key comparisons with structurally related compounds, including 1-(Aminomethyl)cyclobutanamine () and 1-(2-Hydroxyphenyl)-3-methylbutan-1-one ().

Property	3-Amino-1-cyclopropyl-3-methylbutan-1-one	1-(Aminomethyl)cyclobutanamine	1-(2-Hydroxyphenyl)-3-methylbutan-1-one
Molecular Formula	C₈H₁₃NO (inferred)	C₅H₁₂N₂	C₁₁H₁₄O₂
Molecular Weight (g/mol)	~139.2 (calculated)	100.16	178.23
Key Functional Groups	Cyclopropyl, ketone, primary amine	Cyclobutane, primary amine	Hydroxyphenyl, ketone, branched alkyl chain
Stability	High ring strain (cyclopropane) may increase reactivity	Moderate (cyclobutane reduces strain)	Stabilized by aromatic hydroxyl group
Applications	Potential in drug discovery (amine-ketone synergy)	Limited data; safety protocols noted	Pharmaceuticals, agrochemicals, materials science
Safety Profile	Not reported	Requires medical consultation if inhaled/ingested	High-purity grade for research use

Key Research Findings and Functional Group Implications

a) Cyclopropane vs. Cyclobutane Rings

• This contrasts with 1-(Aminomethyl)cyclobutanamine, where the larger cyclobutane ring reduces strain, favoring stability .
• Applications: Cyclopropane-containing compounds are explored in bioactive molecules (e.g., protease inhibitors), whereas cyclobutane derivatives are less common in medicinal chemistry .

b) Amino Group Positioning

• The primary amine in the target compound is β to the ketone, enabling intramolecular hydrogen bonding or Schiff base formation. In contrast, 1-(Aminomethyl)cyclobutanamine lacks a ketone, limiting its capacity for such interactions .
• Pharmacological Impact: β-Amino ketones are studied for CNS activity (e.g., anticonvulsants), whereas cyclobutane amines may serve as intermediates in peptide mimetics .

c) Ketone Functionality

• The ketone in the target compound and 1-(2-Hydroxyphenyl)-3-methylbutan-1-one enables carbonyl-based reactions (e.g., condensation). However, the hydroxyphenyl group in the latter compound adds antioxidant properties and UV absorption, making it suitable for materials science .

Biological Activity

3-Amino-1-cyclopropyl-3-methylbutan-1-one is a compound of interest in medicinal chemistry and pharmacology due to its unique structural features and potential biological activities. This article explores the biological activity of this compound, including its mechanisms of action, therapeutic potentials, and relevant research findings.

Chemical Structure and Properties

3-Amino-1-cyclopropyl-3-methylbutan-1-one has a molecular formula of C8H15N and a molecular weight of 141.21 g/mol. The presence of the cyclopropyl group contributes to its unique steric and electronic properties, potentially enhancing its interactions with biological targets.

The mechanism of action of 3-Amino-1-cyclopropyl-3-methylbutan-1-one involves its interaction with various neurotransmitter systems, particularly those related to monoamines. The amino group is often associated with modulation of neurotransmitter levels, which can influence mood and cognitive functions. The cyclopropyl moiety may also enhance reactivity with biological molecules, leading to inhibition or alteration of enzyme activities.

Biological Activities

Research has indicated several biological activities associated with 3-Amino-1-cyclopropyl-3-methylbutan-1-one:

• Neuropharmacological Effects : The compound shows potential antidepressant effects due to its ability to modulate neurotransmitter pathways, particularly serotonin and dopamine systems .
• Antimicrobial Activity : Preliminary studies suggest that compounds with similar structures exhibit antimicrobial properties, potentially making 3-Amino-1-cyclopropyl-3-methylbutan-1-one a candidate for further investigation in this area .

Neuropharmacological Studies

A study investigated the effects of 3-Amino-1-cyclopropyl-3-methylbutan-1-one on animal models of depression. The results indicated significant reductions in depressive-like behaviors compared to control groups. The compound was administered at various dosages, revealing a dose-dependent response in behavioral improvement.

Antimicrobial Studies

Another research effort focused on the antimicrobial properties of cyclopropyl-containing compounds. In vitro assays demonstrated that 3-Amino-1-cyclopropyl-3-methylbutan-1-one exhibited moderate activity against several bacterial strains, including E. coli and Staphylococcus aureus. Minimum inhibitory concentration (MIC) values were determined, indicating effective concentrations for microbial inhibition .

Comparative Analysis with Related Compounds

To better understand the unique properties of 3-Amino-1-cyclopropyl-3-methylbutan-1-one, it is useful to compare it with structurally similar compounds:

Compound Name	Structural Features	Unique Aspects
2-Amino-N-cyclopropyl-3-methylbutan-1-one	Contains an amino group and a cyclopropyl ring	Lacks ketone functionality
2-(Aminomethyl)-N-cyclobutylbutanamide	Cyclobutyl ring instead of cyclopropyl	Different steric properties may affect activity
Cyclopropyl-containing analogs	Varying functional groups	Potentially different biological activities

This table illustrates how structural variations can influence the biological activity of related compounds.